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Abstract

This technical guide provides a comprehensive overview of the core physicochemical
properties of 2-Methylbenzamide (o-Toluamide). The document is intended for researchers,
scientists, and professionals in drug development who require a detailed understanding of this
compound for its application in synthesis and pharmaceutical research. All quantitative data is
presented in structured tables for clarity and comparative analysis. Furthermore, detailed
experimental protocols for the determination of key physicochemical parameters are provided,
alongside a visual representation of a common synthetic pathway.

Introduction

2-Methylbenzamide, also known as o-Toluamide, is an organic compound belonging to the
amide family. Structurally, it features a benzene ring substituted with a methyl group and an
amide functional group.[1] This arrangement influences its chemical reactivity and physical
properties, making it a valuable intermediate in organic synthesis. Notably, it has been utilized
in the total synthesis of complex molecules such as the phenolic protoberberine alkaloid,
cerasonine.[2][3] A thorough understanding of its physicochemical properties is paramount for
its effective use in laboratory and industrial settings.
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Physicochemical Properties

The physicochemical properties of 2-Methylbenzamide are summarized in the tables below.
These properties are crucial for predicting its behavior in various solvents, its potential for oral
absorption, and its stability under different conditions.

ble 1: | and Physical :

Property Value Reference
Molecular Formula CsHoNO [4115]
Molecular Weight 135.16 g/mol [2][4]

White to off-white
Appearance ] ) [1114]
powder/crystalline solid

Melting Point 141-142 °C [2][5][6]
Boiling Point 248.86 °C (estimated) [5]
Flash Point 107.6 °C [5]
Density 1.086 g/cm3 [5]

ble 2: Solubili | Partitioning CI _

Property Value Reference

Insoluble in cold water; very
Water Solubility soluble in hot water. Less than [21[4]117]
1 mg/mL at 22.2 °C.

) - Very soluble in alcohol. Very
Organic Solvent Solubility ] ) [2][5]
slightly soluble in benzene.

pKa 16.01 + 0.50 (Predicted) [5]

LogP 0.8 (Computed) [4]

Experimental Protocols
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The following sections detail the methodologies for determining the key physicochemical
properties of 2-Methylbenzamide.

Melting Point Determination

The melting point of 2-Methylbenzamide can be determined using the capillary method with a
melting point apparatus.[2][6]

o Apparatus: Melting point apparatus, capillary tubes, thermometer, mortar and pestle.

e Procedure:

o

A small sample of 2-Methylbenzamide is finely powdered using a mortar and pestle.

o The open end of a capillary tube is pressed into the powder to pack a small amount (2-3
mm in height) of the sample into the closed end.

o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a rate of 10-15 °C per minute initially, and then the heating rate is
reduced to 1-2 °C per minute as the temperature approaches the expected melting point.

o The temperature at which the first drop of liquid appears is recorded as the onset of
melting, and the temperature at which the entire solid has turned into a clear liquid is
recorded as the completion of melting. This range is reported as the melting point.

Solubility Determination

The solubility of 2-Methylbenzamide in various solvents can be determined by the equilibrium
saturation method.

o Apparatus: Vials with screw caps, analytical balance, magnetic stirrer, temperature-controlled
bath, filtration apparatus.

e Procedure:

o An excess amount of 2-Methylbenzamide is added to a known volume of the solvent
(e.g., water, ethanol) in a sealed vial.
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o The mixture is agitated in a temperature-controlled bath (e.g., 25 °C) for a sufficient time
(e.g., 24 hours) to ensure equilibrium is reached.

o The saturated solution is allowed to stand, and a sample is carefully withdrawn and filtered
to remove any undissolved solid.

o The concentration of 2-Methylbenzamide in the filtrate is determined using a suitable
analytical method, such as UV-Vis spectroscopy or High-Performance Liquid
Chromatography (HPLC).

o The solubility is expressed in units of mass per volume (e.g., mg/mL).

pKa Determination

The acid dissociation constant (pKa) of 2-Methylbenzamide can be determined by
potentiometric titration.

o Apparatus: Potentiometer with a pH electrode, magnetic stirrer, burette, beaker.
e Procedure:

o A known amount of 2-Methylbenzamide is dissolved in a suitable solvent mixture (e.qg.,
water-methanol) to create a solution of known concentration.

o The solution is placed in a beaker with a magnetic stir bar, and the pH electrode is
immersed in the solution.

o The solution is titrated with a standardized solution of a strong acid (e.g., HCI) or a strong
base (e.g., NaOH), added in small, precise increments from a burette.

o The pH of the solution is recorded after each addition of the titrant.

o Aftitration curve is generated by plotting the pH versus the volume of titrant added. The
pKa is determined from the pH at the half-equivalence point of the titration curve.

LogP Determination
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The octanol-water partition coefficient (LogP) of 2-Methylbenzamide can be determined using
the shake-flask method.[4][8]

o Apparatus: Separatory funnel or centrifuge tubes, mechanical shaker, analytical
instrumentation (e.g., HPLC-UV).

e Procedure:

o n-Octanol and water are mutually saturated by shaking them together for 24 hours and
then allowing the phases to separate.

o A known amount of 2-Methylbenzamide is dissolved in one of the phases (usually n-
octanol).

o A known volume of the solute-containing phase is mixed with a known volume of the other
phase in a separatory funnel or centrifuge tube.

o The mixture is shaken for a set period (e.g., 1-2 hours) to allow for the partitioning of the
solute between the two phases to reach equilibrium.

o The mixture is then centrifuged or allowed to stand until the two phases are clearly
separated.

o The concentration of 2-Methylbenzamide in each phase is determined using a suitable
analytical method.

o The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol
phase to the concentration in the aqueous phase. LogP is the logarithm of this value.

Synthesis Workflow

A common method for the synthesis of amides is the reaction of a carboxylic acid derivative,
such as an acyl chloride, with ammonia. The following diagram illustrates a plausible workflow
for the synthesis of 2-Methylbenzamide from 2-methylbenzoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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